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Introduction

S-HP210 is a selective glucocorticoid receptor (GR) modulator (SGRM) that has garnered
interest in research for its potential anti-inflammatory properties. It operates by inhibiting NF-kB
mediated transcription, a key pathway in the inflammatory response, with a reported IC50 of
1.92 uM.[1] Proper preparation of stock solutions is a critical first step in ensuring the accuracy
and reproducibility of in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is a
common solvent for dissolving many organic compounds for biological assays. This document
provides detailed application notes and a protocol for the preparation of a stock solution of S-
HP210 using DMSO.

Data Presentation

A summary of the key quantitative data for S-HP210 and the solvent, DMSO, is provided below
for easy reference.

Table 1: Properties of S-HP210
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Property

Value

Molecular Formula

C22H19N302S

Molecular Weight 421.54 g/mol [2]
CAS Number 728039-52-9[2]
Appearance Solid

Mechanism of Action

Selective glucocorticoid receptor (GR)

modulator; inhibits NF-kB transcription.[1]

ICso0

1.92 puM for NF-kB transcription inhibition[1]

Table 2: Solubility of S-HP210

Solvent Solubility Notes
Ultrasonic agitation may be
required. Use of newly
DMSO 125 mg/mL (296.53 mM)[2] opened, anhydrous DMSO is

recommended as hygroscopic
DMSO can impact solubility.[2]

Table 3: Properties of Dimethyl Sulfoxide (DMSO)

Property

Value

Molecular Formula

(CH3)2S0O

Molecular Weight 78.13 g/mol [3]
Density ~1.10 g/mL[3]
Boiling Point 189 °C[3]
Melting Point 18.5 °C[3]
Experimental Protocols
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This section details the necessary calculations and step-by-step procedure for preparing a 10
mM stock solution of S-HP210 in DMSO.

Calculations for a 10 mM Stock Solution

To prepare a stock solution of a desired concentration, the following formula can be used:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM S-HP210 stock solution:

Mass (mg) =10 mM x 1 mL x 421.54 g/mol / 1000 = 4.2154 mg

Therefore, you would need to weigh out approximately 4.22 mg of S-HP210 powder.

The volume of DMSO required can be calculated as:

Volume of DMSO (mL) = Mass of S-HP210 (mg) / [Desired Concentration (mM) x Molecular
Weight ( g/mol )]

Materials and Equipment
» S-HP210 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution
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Safety Precautions: Always wear appropriate PPE, including safety glasses, gloves, and a
lab coat, when handling chemical compounds and solvents.

Weighing S-HP210:

o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully weigh out the calculated amount of S-HP210 powder (e.g., 4.22 mg for 1 mL of a
10 mM solution) and add it to the tared tube.

Adding DMSO:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the S-
HP210 powder.

Dissolving S-HP210:

o Securely cap the tube.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, use an ultrasonic water bath for 10-15 minutes.
Gentle warming (e.g., in a 37°C water bath) can also aid dissolution, but ensure the
compound is heat-stable.

o Visually inspect the solution to ensure there are no visible particles and that the solution is
clear.

» Aliquoting and Storage:

o To prevent repeated freeze-thaw cycles that can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name (S-HP210), concentration (10 mM),
solvent (DMSO), and the date of preparation.
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o Store the aliquots at -20°C or -80°C, protected from light. Stock solutions stored at -80°C
can be stable for up to 6 months, while at -20°C, they should be used within one month.[2]

Mandatory Visualizations
Signaling Pathway of S-HP210 Action

S-HP210 acts as a selective modulator of the glucocorticoid receptor (GR), which in turn
inhibits the pro-inflammatory NF-kB signaling pathway. The following diagram illustrates this

mechanism.
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Caption: S-HP210 modulates GR to inhibit NF-kB signaling.
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Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing the S-HP210 stock solution.

S-HP210 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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